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Compound of Interest

Compound Name: PPQ-102

Cat. No.: B7885477 Get Quote

Technical Support Center: PPQ-102
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

solubility and stability of PPQ-102.

Frequently Asked Questions (FAQs)
Q1: What is PPQ-102?

PPQ-102 is a potent and reversible inhibitor of the cystic fibrosis transmembrane conductance

regulator (CFTR) chloride channel, with an IC50 of approximately 90 nM.[1][2][3][4] It is a cell-

permeable pyrimido-pyrrolo-quinoxalinedione that is uncharged at physiological pH. Its

chemical formula is C₂₆H₂₂N₄O₃ and it has a molecular weight of 438.48 g/mol .

Q2: What are the primary solubility characteristics of PPQ-102?

PPQ-102 is soluble in organic solvents like DMSO and DMF but is insoluble in water and

ethanol. For aqueous experimental systems, it is common to first dissolve PPQ-102 in a

minimal amount of DMSO before further dilution.

Q3: How should I store PPQ-102 to ensure its stability?

For long-term storage, PPQ-102 powder should be kept at -20°C. Stock solutions in DMSO

should be aliquoted and stored at -80°C to avoid repeated freeze-thaw cycles.
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Troubleshooting Guides
Issue: Difficulty Dissolving PPQ-102
Possible Cause 1: Inappropriate Solvent PPQ-102 is known to be insoluble in water and

ethanol. Ensure you are using a recommended solvent such as DMSO or DMF.

Solution:

Use high-purity, anhydrous DMSO for preparing stock solutions.

Some suppliers recommend using freshly opened DMSO as hygroscopic (water-absorbing)

DMSO can significantly decrease the solubility of PPQ-102.

Possible Cause 2: Insufficient Solubilization Technique PPQ-102 may require assistance to

fully dissolve, even in an appropriate solvent.

Solution:

Use sonication or gentle warming to aid dissolution.

Vortex the solution thoroughly after the addition of the solvent.

Issue: Precipitation of PPQ-102 in Aqueous Solutions
Possible Cause: Poor Aqueous Solubility PPQ-102 has very low solubility in aqueous buffers.

Adding a concentrated DMSO stock solution directly to an aqueous medium can cause the

compound to precipitate out.

Solution:

Use a co-solvent or surfactant: For in vivo studies, a common formulation involves a multi-

step dilution process. An example protocol is to first dissolve PPQ-102 in DMSO, then add

PEG300, followed by Tween-80, and finally saline.

Lower the final concentration: If possible, reducing the final concentration of PPQ-102 in your

aqueous solution may prevent precipitation.
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Increase the percentage of DMSO (if permissible): If your experimental system can tolerate a

higher concentration of DMSO, this can help keep PPQ-102 in solution. Be sure to include

appropriate vehicle controls in your experiments.

Data Presentation
Table 1: Solubility of PPQ-102

Solvent Solubility Notes

DMSO 50 mg/mL (114.03 mM)

Ultrasonic assistance may be

needed. Use of fresh DMSO is

recommended as hygroscopic

DMSO can reduce solubility.

Some sources report solubility

up to 88 mg/mL.

DMF 0.2 mg/mL

Water Insoluble

Ethanol Insoluble

Table 2: Stability of PPQ-102
Form Storage Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent -80°C 6 months to 2 years

In Solvent -20°C 1 month to 1 year

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of PPQ-102 powder. For example, to

prepare 1 mL of a 10 mM solution, you would need 4.38 mg of PPQ-102 (Molecular Weight =

438.48 g/mol ).
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Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO. For the

example above, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously. If necessary, sonicate the vial in a water bath for

several minutes until the solid is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C.

Visualizations
Signaling Pathway Diagram
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Epithelial Cell

CFTR Chloride Channel Cl- (intracellular)

PPQ-102

Inhibition

Cl- (extracellular) Chloride Ion Flow
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Stock Solution Preparation

Working Solution Preparation (Aqueous)

1. Weigh PPQ-102 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot and Store at -80°C

Start with DMSO Stock Solution

Use Aliquot

Dilute into Aqueous Buffer

Check for Precipitation

Precipitation Occurs
(Re-evaluate Dilution Strategy)

Solution Ready for Experiment

No Precipitation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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